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Compound of Interest

Compound Name: SR-3029

Cat. No.: B610973

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of SR-3029 in cell culture
experiments. SR-3029 is a potent and selective dual inhibitor of Casein Kinase 15 (CK14) and
Casein Kinase 1¢ (CK1g), key regulators of various cellular processes, most notably the Wnt/[3-
catenin signaling pathway.[1][2][3] Aberrant Wnt signaling is implicated in the progression of
numerous cancers, making SR-3029 a valuable tool for cancer research and drug
development.[4][5]

Mechanism of Action

SR-3029 acts as an ATP-competitive inhibitor of CK1d and CK1e.[2] In the canonical Wnt/[3-
catenin pathway, a "destruction complex" (comprising Axin, APC, GSK3[, and CK1)
phosphorylates 3-catenin, targeting it for ubiquitination and proteasomal degradation. Wnt
ligand binding to its receptor disrupts this complex, leading to the stabilization and nuclear
translocation of B-catenin, where it activates target gene transcription. SR-3029, by inhibiting
CK1d/¢, interferes with the function of the destruction complex, leading to a decrease in (3-
catenin levels and subsequent downregulation of Wnt signaling.[4][5] This inhibition has been
shown to induce apoptosis and suppress the growth of cancer cells with overactive Wnt
signaling.[4]

Data Presentation
Table 1: In Vitro Inhibitory Activity of SR-3029

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b610973?utm_src=pdf-interest
https://www.benchchem.com/product/b610973?utm_src=pdf-body
https://www.benchchem.com/product/b610973?utm_src=pdf-body
https://wnt.stanford.edu/wnt-signaling-pathway-diagram
https://www.researchgate.net/figure/Diagram-showing-key-components-of-the-Wnt-b-catenin-signaling-pathway-A-Wnt-protein-is_fig1_8905625
https://www.medchemexpress.com/SR-3029.html
https://www.benchchem.com/product/b610973?utm_src=pdf-body
https://www.researchgate.net/figure/Experimental-workflow-for-the-drug-screening-used-in-the-study-A-Drug-incubation-assay_fig3_394065943
https://www.researchgate.net/figure/A-schematic-diagram-describing-how-in-vitro-drug-screening-and-delivery-systems-can-be_fig1_351439846
https://www.benchchem.com/product/b610973?utm_src=pdf-body
https://www.researchgate.net/figure/Diagram-showing-key-components-of-the-Wnt-b-catenin-signaling-pathway-A-Wnt-protein-is_fig1_8905625
https://www.benchchem.com/product/b610973?utm_src=pdf-body
https://www.researchgate.net/figure/Experimental-workflow-for-the-drug-screening-used-in-the-study-A-Drug-incubation-assay_fig3_394065943
https://www.researchgate.net/figure/A-schematic-diagram-describing-how-in-vitro-drug-screening-and-delivery-systems-can-be_fig1_351439846
https://www.researchgate.net/figure/Experimental-workflow-for-the-drug-screening-used-in-the-study-A-Drug-incubation-assay_fig3_394065943
https://www.benchchem.com/product/b610973?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Target IC50 (nM) Assay Type Reference
CK1d% 44 Cell-free assay [1112]
CKle 260 Cell-free assay [11[2]
CDK4/cyclin D1 576 Not Specified [2][6]
CDK4/cyclin D3 368 Not Specified [2][6]
CDKé6/cyclin D1 428 Not Specified [2][6]
CDKe6/cyclin D3 427 Not Specified [2][6]
FLT3 3000 Not Specified [2][6]

Table 2: Anti-proliferative Activity of SR-3029 in Various
Cancer Cell Lines

Cell Line Cancer Type EC50 (nM) Assay Type Reference
A375 Melanoma 86 MTT Assay [21[7]
Pancreatic Pancreatic
Proliferation
Cancer Cell Ductal 5-400 [8]
] ) Assay
Lines Adenocarcinoma
Bladder Cancer Proliferation
] Bladder Cancer 5-400 [8]
Cell Lines Assay
Less Potent .
MCF7 Breast Cancer o Not Specified [2]
Activity
Less Potent N
T47D Breast Cancer Not Specified [2]

Activity
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Caption: Wnt/(3-catenin signaling pathway and the inhibitory action of SR-3029.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Culture Treatment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610973#sr-3029-cell-culture-treatment-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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